Cas no 20288-94-2 (1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-)

1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- structure
20288-94-2 structure
Product Name:1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
CAS No:20288-94-2
MF:C10H14O4
MW:198.215763568878
CID:1392797
PubChem ID:13816383
Update Time:2025-04-20

1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
    • 2,4,6-tris(hydroxymethyl)-3-methylphenol
    • 20288-94-2
    • DTXSID60550435
    • Inchi: 1S/C10H14O4/c1-6-7(3-11)2-8(4-12)10(14)9(6)5-13/h2,11-14H,3-5H2,1H3
    • InChI Key: SCLQBTCHJYVSLZ-UHFFFAOYSA-N
    • SMILES: OC1=C(CO)C=C(CO)C(C)=C1CO

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
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